Cas no 2742652-64-6 (1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride)
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2742652-64-6
- Z5397039580
- EN300-37152252
- 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride
-
- Inchi: 1S/C7H11N3.2ClH/c1-5-7(8)4-10(9-5)6-2-3-6;;/h4,6H,2-3,8H2,1H3;2*1H
- InChI Key: KRNPYBILMNFWIQ-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C=C(C(C)=N1)N)C1CC1
Computed Properties
- Exact Mass: 209.0486528g/mol
- Monoisotopic Mass: 209.0486528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152252-0.05g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 0.05g |
$306.0 | 2025-03-18 | |
| Enamine | EN300-37152252-0.1g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 0.1g |
$457.0 | 2025-03-18 | |
| Enamine | EN300-37152252-0.25g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 0.25g |
$650.0 | 2025-03-18 | |
| Enamine | EN300-37152252-0.5g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 0.5g |
$1025.0 | 2025-03-18 | |
| Enamine | EN300-37152252-1.0g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 1.0g |
$1315.0 | 2025-03-18 | |
| Enamine | EN300-37152252-2.5g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 2.5g |
$2576.0 | 2025-03-18 | |
| Enamine | EN300-37152252-5.0g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 5.0g |
$3812.0 | 2025-03-18 | |
| Enamine | EN300-37152252-10.0g |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride |
2742652-64-6 | 95.0% | 10.0g |
$5652.0 | 2025-03-18 | |
| Aaron | AR028T22-50mg |
1-cyclopropyl-3-methyl-1H-pyrazol-4-aminedihydrochloride |
2742652-64-6 | 95% | 50mg |
$446.00 | 2025-02-17 | |
| Aaron | AR028T22-100mg |
1-cyclopropyl-3-methyl-1H-pyrazol-4-aminedihydrochloride |
2742652-64-6 | 95% | 100mg |
$654.00 | 2025-02-17 |
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride
Research Brief on 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride (CAS: 2742652-64-6)
1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride (CAS: 2742652-64-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.
The compound has been investigated for its role in modulating specific biological targets, particularly in the context of kinase inhibition. Kinases are a critical class of enzymes involved in signal transduction pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Recent studies suggest that 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride may serve as a scaffold for designing selective kinase inhibitors, owing to its unique structural features and binding affinity.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes for producing 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride with high yield and purity. The study emphasized the importance of optimizing reaction conditions to minimize by-products and improve scalability. The compound's stability under various pH conditions was also evaluated, providing valuable insights for its formulation in drug products.
Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's pharmacokinetic properties. The study reported favorable absorption and distribution profiles in preclinical models, suggesting its potential for oral administration. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.
Emerging applications of 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride include its use in combination therapies. A 2024 preprint article on ChemRxiv described its synergistic effects with existing anticancer agents, enhancing efficacy while reducing toxicity. This finding opens new avenues for combinatorial drug development, particularly in oncology.
Despite these promising developments, challenges remain in the clinical translation of this compound. Regulatory considerations, such as safety profiling and Good Manufacturing Practice (GMP) compliance, must be addressed to advance its development. Ongoing research aims to elucidate its mechanism of action at the molecular level and identify potential biomarkers for patient stratification.
In conclusion, 1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride represents a versatile and promising candidate in drug discovery. Its structural modularity and biological activity make it a valuable tool for medicinal chemists. Future research should focus on expanding its therapeutic applications and addressing translational challenges to bring this compound closer to clinical use.
2742652-64-6 (1-cyclopropyl-3-methyl-1H-pyrazol-4-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)